Cas no 143491-57-0 (Emtricitabine)

A new nucleoside reverse transcriptase inhibitor developed by Gilead Siences of the United States is an antiviral drug. It has antiviral activity against hiv-1\hiv-2 and HBV. Its antiviral activity is shown in its specific anti-hiv-1\hiv-2 and HBV, and its drug concentration rises to 100 mnol/l, It also showed no activity against hsv-1\hsv- 2\hcmv\vzv\corona\ yellow fever virus \ respiratory syncytial virus \rota\ influenza virus or rhinovirus. Even at a concentration lower than micromolar, the drug also showed a strong inhibitory effect on HIV-1 LAV and Ⅲ B virus strains and HIV-2 rod2 and ZY virus strains, and its IC50 value was 95 times lower than that of AZT (zidovudine)< Br>

Emtricitabine structure

Product Name:Emtricitabine

CAS No:143491-57-0

Molecular Formula:C₈H₁₀FN₃O₃S

Molecular Weight:247.246703624725

MDL:MFCD00870151

CID:64782

PubChem ID:60877

Emtricitabine Properties

Names and Identifiers

- 4-Amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
- 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-(2r-cis)-2(1h)-pyrimidinone
- (-)-BETA-2',3'-DIDEOXY-5-FLUORO-3'-THIACYTIDINE
- EMTRITABINE
- FTC
- FUMITREMORGIN C
- SM-Q
- EMTRICITABIN
- 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone,(-)-FTC,(-)-b-23Dideoxy-5-flu
- 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone, (-)-FTC, (-)-b-23Dideoxy-5-fluoro-3thiacytidine, 524W91, BW-52491, Coviracil,
- Entricitabine
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-
- 2'-deoxy-5-fluoro-3'-thiacytidine
- 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone, (-)-FTC, (-)--2’,3’-Dideoxy-5-fluoro-3’-thiacytidine, 524W91, BW-52491, Coviracil
- BW1592
- Emtricitabine
- BW-1592
- (−)-2′3′-Dideoxy-5-fluoro-3′-thiacytidine
- (2R,5S)-4-Amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
- Emtricitabine [USAN:INN]
- Coviracil
- Emtricitabine- Bio-X
- Emtriva
- EMTRICITABINE [WHO-DD]
- DRG-0208
- SMR002533604
- 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone
- BDBM50107843
- D01199
- Tox21_112193
- NCGC00164564-01
- 524-W-91
- G70B4ETF4S
- Emtricitabine?
- 4-amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
- (+/-)-FTC
- Emtriva(TM)
- CHEMBL885
- W-201247
- NCGC00164564-10
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, rel-
- Ftc, dl-
- D72669
- EMTRICITABINE [HSDB]
- BE165946
- BRD-K61452026-001-04-6
- 4-Amino-5-fluoro-1-((2R,5S)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
- NSC-804863
- 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-cis)-
- C8H10FN3O3S
- EMTRICITABINE [WHO-IP]
- Z1521553474
- Q422604
- EMTRICITABINUM [WHO-IP LATIN]
- (-)-.beta.-L-FTC
- E1007
- W-201248
- Emtricitabine, (+/-)-
- Emtricitabine (1.0 mg/mL in Methanol)
- Coviracil(TM)
- TRUVADA COMPONENT EMTRICITABINE
- CCG-220615
- BW524W91
- 5-Fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
- NCGC00164564-06
- UNII-G70B4ETF4S
- PSI 5004
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, cis-(+-)-
- NSC804863
- EMTRICITABINE [EMA EPAR]
- EMTRICITABINE [USAN]
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
- EMTRICITABINE [VANDF]
- 2',3',5-FTC
- 143491-54-7
- STRIBILD COMPONENT EMTRICITABINE
- CHEBI:31536
- EMTRICITABINE [JAN]
- rel-4-Amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
- EN300-119501
- AS-14099
- MLS003882429
- 145213-48-5
- EX-A150
- EMTRICITABINE [USP-RS]
- ULS8902U4O
- (-)-2',3'-Dideoxy-5-fluoro-3'-thiacytidine
- (-)-2'-Deoxy-5-fluoro-3'-thiacytidine
- GTPL11244
- Emtricitabine, (-)-
- Emtricitabine 100 microg/mL in Acetonitrile
- 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
- 2',3'-Dideoxy-5-fluoro-3'-thiacytidine
- HMS3713L12
- (-)-(2R,5S)-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- DESCOVY COMPONENT EMTRICITABINE
- EMTRICITABINE [INN]
- 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one
- (-)-cis-4-amino-5-fluoro-1-(2-hydroxymethyl-1,3-oxathiolan-5-yl)-(1H)-pyrimidin-2-one
- HY-17427
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, cis-
- HSDB 7337
- 5-Fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- ATRIPLA COMPONENT EMTRICITABINE
- DTXCID8020129
- 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
- DTXSID0040129
- AKOS015894950
- 2',3'-Dideoxy-3-thia-5-fluorocytidine
- 2(1H)-PYRIMIDINONE, 4-AMINO-5-FLUORO-1-((2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)-
- (-)-emtricitabine
- Emtricitabine (Emtriva)
- EVIPLERA COMPONENT EMTRICITABINE
- M06302
- NCGC00164564-09
- 5-FLUORO-1-(2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)CYTOSINE (2R,5S)
- AB01275429-01
- EMTRICITABINE [MI]
- MLS006011987
- BW-524W91
- FTC-(-)
- NS00000522
- AKOS015853098
- EMTRICITABINE [ORANGE BOOK]
- DB00879
- UNII-ULS8902U4O
- Emtricitabinum
- BW 1592
- .beta.-L-(-)-(2R,5S)-5-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- EMTRICITABINE [MART.]
- ODEFSEY COMPONENT EMTRICITABINE
- SW220172-1
- HMS2089I05
- CS1125
- s1704
- (-)-beta-2',3'-dideoxy-5-fluoro-3'-thiacytidine
- FTC-((-))
- 524W91
- Racivir
- MFCD00870151
- CS-1370
- 143491-57-0
- 2',3'-DIDEOXY-5-FLUORO-3'-THIACYTIDINE, DL-
- MLS006011556
- PSI-5004
- (2R-cis)-4-Amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-2(1H)-pyrimidinone
- SCHEMBL39708
- CAS-143491-57-0
- FTC, (-)-
- (-)-FTC
- ((-))-FTC
- BW 524W91
- 4-Amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-(2R-cis)-2(1H)-pyrimidinone
- +Expand
- MDL： MFCD00870151
- InChIKey： XQSPYNMVSIKCOC-NTSWFWBYSA-N
- Inchi： 1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+/m0/s1
- SMILES： S1[C@H](CO)O[C@@H](C1)N1C(N=C(C(=C1)F)N)=O

Computed Properties

Exact Mass: 247.042691g/mol
Surface Charge: 0
XLogP3: -0.6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 247.042691g/mol
Monoisotopic Mass: 247.042691g/mol
Topological Polar Surface Area: 113Å²
Heavy Atom Count: 16
Complexity: 374
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

Dissociation Constants: pKa = 2.65 (amine)
LogP: 0.12620
PSA: 115.67000
Merck: 3565
Refractive Index: 1.731
Boiling Point: 443.3°C at 760 mmHg
Melting Point: 153.0 to 157.0 deg-C
Vapor Pressure: 0.0 ± 2.4 mmHg at 25 ° C
Flash Point: 221.9±31.5 °C
Solubility: biological extracorporealIn Vitro:DMSOsolubility10.8 mg/mL(43.68 mM;Need ultrasonic and warming)
Color/Form: Powder
Solubility: Not available
λmax: 280(H2O)(lit.)
Specific Rotation: -133±2 ° (c=0.23, MeOH)
Density: 1.8 ± 0.1 g / cm3

Emtricitabine Security Information

RTECS：UW7360500
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xi
Hazardous Material transportation number：2446
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Emtricitabine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Emtricitabine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HXEA-100mg	2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-	143491-57-0	98%	100mg	$4.00	2024-06-20
A2B Chem LLC	AI35634-100mg	4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one	143491-57-0	98%	100mg	$4.00	2024-04-20
abcr	AB443288-1 g	4-Amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one, 95%; .	143491-57-0	95%	1g	€75.90	2023-07-18
Ambeed	A188531-100mg	4-Amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one	143491-57-0	98%	100mg	$5.0	2024-08-03
Axon Medchem	3305-50 mg	Emtricitabine	143491-57-0	100%	50mg	€60.00	2023-07-10
Crysdot LLC	CD31003491-10g	Emtricitabine	143491-57-0	98+%	10g	$155	2024-07-18
Key Organics Ltd	AS-14099-5G	Emtricitabine	143491-57-0	>95%	5g	£151.00	2023-09-07
Life Chemicals	F2173-0571-2μmol	4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one	143491-57-0	90%+	2μmol	$57.0	2023-07-28
LKT Labs	E5178-5 mg	Emtricitabine	143491-57-0	≥98%	5mg	$64.70	2023-07-11
Matrix Scientific	093781-250mg	4-Amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one, 95+%	143491-57-0	95+%	250mg	$20.00	2023-09-06

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Cas no 143491-57-0 (Emtricitabine)

Emtricitabine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Emtricitabine Security Information

Emtricitabine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Emtricitabine Price

Emtricitabine Suppliers

Emtricitabine Related Literature

143491-57-0 (Emtricitabine) Related Products